Cas no 61694-97-1 (Benzoic acid,2-methoxy-5-(methylthio)-)

• Product Name: Benzoic acid,2-methoxy-5-(methylthio)-
• CAS No: 61694-97-1
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• CID: 508275
• PubChem ID: 3017277
• Update Time: 2025-04-19

Benzoic acid,2-methoxy-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-methoxy-5-(methylthio)-
• 2-methoxy-5-methylsulfanylbenzoic acid
• 5-(methylthio)-o-anisic acid
• 2-methoxy-5-(methylsulfanyl)benzoic acid

• Inchi： 1S/C9H10O3S/c1-12-8-4-3-6(13-2)5-7(8)9(10)11/h3-5H,1-2H3,(H,10,11)
• InChI Key： QTKWJUXASAOROX-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 198.0351
• Monoisotopic Mass: 198.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 351.9°C at 760 mmHg
• Flash Point: 166.6°C
• Refractive Index: 1.592
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives